Cas no 1261846-65-4 (2-Methoxy-5-(2-(trifluoromethyl)phenyl)pyridine-4-methanol)

• Product Name: 2-Methoxy-5-(2-(trifluoromethyl)phenyl)pyridine-4-methanol
• CAS No: 1261846-65-4
• MF: C₁₄H₁₂F₃NO₂
• MW: 283.245794296265
• CID: 4983446
• Update Time: 2025-11-01

2-Methoxy-5-(2-(trifluoromethyl)phenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-(2-(trifluoromethyl)phenyl)pyridine-4-methanol

• Inchi： 1S/C14H12F3NO2/c1-20-13-6-9(8-19)11(7-18-13)10-4-2-3-5-12(10)14(15,16)17/h2-7,19H,8H2,1H3
• InChI Key： IUSIRJUWCNNUFV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=NC(=CC=1CO)OC)(F)F

Computed Properties

• Exact Mass: 283.08201311 g/mol
• Monoisotopic Mass: 283.08201311 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.4
• Molecular Weight: 283.24

Additional information on 2-Methoxy-5-(2-(trifluoromethyl)phenyl)pyridine-4-methanol

Introduction to 2-Methoxy-5-(2-(trifluoromethyl)phenyl)pyridine-4-methanol (CAS No. 1261846-65-4)

2-Methoxy-5-(2-(trifluoromethyl)phenyl)pyridine-4-methanol, identified by its CAS number 1261846-65-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a methoxy group, a trifluoromethyl-substituted phenyl ring, and a hydroxymethyl functionality on the pyridine core, contribute to its unique chemical properties and biological relevance.

The methoxy group at the 2-position and the hydroxymethyl group at the 4-position of the pyridine ring introduce polar hydrophilic characteristics, enhancing solubility in polar solvents while maintaining interactions with biological targets. The trifluoromethyl substituent on the phenyl ring at the 5-position is a well-documented pharmacophore that influences metabolic stability, lipophilicity, and binding affinity to biological receptors. These structural elements collectively make 2-Methoxy-5-(2-(trifluoromethyl)phenyl)pyridine-4-methanol a promising candidate for further exploration in drug discovery and development.

In recent years, there has been a surge in research focused on developing novel small-molecule inhibitors targeting various disease pathways. Pyridine derivatives have been extensively studied due to their ability to modulate enzyme activity and receptor binding. Specifically, compounds with trifluoromethyl groups have shown enhanced binding affinities and improved pharmacokinetic profiles in several preclinical studies. The incorporation of these features into 2-Methoxy-5-(2-(trifluoromethyl)phenyl)pyridine-4-methanol suggests potential applications in treating conditions such as inflammation, neurodegeneration, and metabolic disorders.

One of the most compelling aspects of this compound is its potential as a scaffold for designing next-generation therapeutics. The pyridine core provides a versatile platform for further chemical modifications, allowing researchers to fine-tune its biological activity. For instance, studies have demonstrated that pyridine-based molecules can interact with proteins involved in signal transduction pathways, making them valuable tools for investigating disease mechanisms. The presence of both hydroxymethyl and methoxy groups offers multiple sites for derivatization, enabling the creation of libraries of analogs with tailored properties.

Recent advancements in computational chemistry have accelerated the process of identifying promising drug candidates like 2-Methoxy-5-(2-(trifluoromethyl)phenyl)pyridine-4-methanol. Molecular docking simulations and virtual screening have been employed to predict interactions between this compound and target enzymes or receptors. These computational approaches have revealed that it may exhibit inhibitory activity against enzymes such as kinases or phosphodiesterases, which are implicated in various diseases. Such findings underscore the importance of interdisciplinary collaboration between experimental chemists and computational scientists in uncovering novel therapeutic agents.

The synthesis of 2-Methoxy-5-(2-(trifluoromethyl)phenyl)pyridine-4-methanol presents an intriguing challenge due to its complex structure. Traditional synthetic routes often involve multi-step sequences requiring precise control over reaction conditions to achieve high yields and purity. However, recent innovations in synthetic methodologies have made it possible to streamline these processes using advanced catalytic systems or transition-metal-mediated reactions. These improvements not only enhance efficiency but also reduce environmental impact by minimizing waste generation.

From a medicinal chemistry perspective, one key area of interest is understanding how structural modifications influence biological activity. The trifluoromethyl group, for example, is known to increase metabolic stability by resisting oxidative degradation. This property is particularly valuable for extending the half-life of drugs in vivo. Additionally, the electron-withdrawing nature of the trifluoromethyl group can modulate electronic properties at adjacent functional groups, thereby affecting binding interactions with biological targets. Such insights are crucial for designing molecules with optimal pharmacological profiles.

In vivo studies have begun to explore the potential therapeutic effects of 2-Methoxy-5-(2-(trifluoromethyl)phenyl)pyridine-4-methanol using animal models. Preliminary results suggest that it may exhibit anti-inflammatory or neuroprotective properties depending on the disease context. These findings align with broader trends in drug discovery where pyridine derivatives are being explored for their ability to modulate inflammatory pathways associated with chronic diseases such as rheumatoid arthritis or Alzheimer's disease. Further investigation is warranted to elucidate its mechanism of action and therapeutic potential.

The future direction of research on 2-Methoxy-5-(2-(trifluoromethyl)phenyl)pyridine-4-methanol will likely involve expanding its chemical space through structural diversification while leveraging cutting-edge technologies like artificial intelligence-driven drug design platforms. By integrating experimental data with machine learning algorithms, researchers can predict new analogs with enhanced potency or selectivity against specific targets without extensive trial-and-error experimentation.

In conclusion,2-Methoxy-5-(2-(trifluoromethyl)phenyl)pyridine-4-methanol (CAS No. 1261846-65-4) represents an exciting opportunity for innovation in pharmaceutical chemistry due to its unique structural features and promising biological activities。 Its synthesis challenges continue to drive advancements in synthetic methodologies，while ongoing research aims to unlock its full therapeutic potential。 As our understanding grows，this compound will likely emerge as a valuable tool for developing novel treatments across multiple therapeutic areas。